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sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Ethoxybenzene-1-sulfonyl chloride (CAS No. 69129-60-8) is an organosulfur compound of

interest in synthetic organic chemistry. As a sulfonyl chloride derivative, it serves as a key

intermediate for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing

molecules, which are prevalent scaffolds in medicinal chemistry and materials science. This

document provides a comprehensive overview of its known and predicted physicochemical

properties, reactivity, and general experimental protocols relevant to its characterization. Due to

a lack of specific experimentally determined data in publicly available literature, properties of

the closely related analog, 3-methoxybenzenesulfonyl chloride, are provided for comparative

purposes.

Physicochemical Properties
The structural and identifying information for 3-Ethoxybenzene-1-sulfonyl chloride is well-

established. However, specific experimental data such as melting point, boiling point, and

density are not readily available in the surveyed literature. The table below summarizes the
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known identifiers and computed properties, along with experimental data for a closely related

analog for comparison.

Property
3-Ethoxybenzene-1-
sulfonyl chloride

3-Methoxybenzenesulfonyl
chloride (Analog for
Comparison)

IUPAC Name
3-ethoxybenzenesulfonyl

chloride

3-methoxybenzenesulfonyl

chloride[1]

Synonyms
3-Ethoxy-benzenesulfonyl

chloride
m-Anisolesulfonyl chloride[2]

CAS Number 69129-60-8[3] 10130-74-2[1]

Molecular Formula C₈H₉ClO₃S[4] C₇H₇ClO₃S[1]

Molecular Weight 220.67 g/mol 206.65 g/mol [1]

Monoisotopic Mass 219.9961 Da[4] 205.9804429 Da[1]

Appearance Data not available
Clear pale yellow to pale

brownish liquid[2]

Boiling Point Data not available 158-159 °C at 20 mmHg[2]

Density Data not available 1.460 g/mL at 25 °C[5]

Predicted XLogP 2.0[4] 1.6[1]

SMILES
CCOC1=CC(=CC=C1)S(=O)

(=O)Cl[4]

COC1=CC(=CC=C1)S(=O)

(=O)Cl[1]

InChI

InChI=1S/C8H9ClO3S/c1-2-

12-7-4-3-5-8(6-

7)13(9,10)11/h3-

6H,2H2,1H3[4]

InChI=1S/C7H7ClO3S/c1-11-

6-3-2-4-7(5-6)12(8,9)10/h2-

5H,1H3[5]

InChIKey
KRAMAYNJUAGJIC-

UHFFFAOYSA-N[4]

JHJKSEKUZNJKGO-

UHFFFAOYSA-N[5]

Reactivity and Stability
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3-Ethoxybenzene-1-sulfonyl chloride exhibits reactivity typical of aryl sulfonyl chlorides. The

sulfonyl chloride group is a potent electrophile, making the compound susceptible to

nucleophilic attack.

Hydrolysis: It is expected to be moisture-sensitive, reacting with water to form the

corresponding 3-ethoxybenzenesulfonic acid and hydrochloric acid.[6] This necessitates

handling and storage under dry, inert conditions.

Reaction with Amines: It readily reacts with primary and secondary amines to form stable

sulfonamides. This reaction is fundamental to the synthesis of many biologically active

molecules and forms the basis of the Hinsberg test for amine characterization.[7]

Reaction with Alcohols: In the presence of a base (like pyridine), it reacts with alcohols to

yield sulfonate esters.

Friedel-Crafts Reactions: As an electrophile, it can participate in Friedel-Crafts reactions with

arenes to form diaryl sulfones.

Stability: The compound is combustible, and vapors may form explosive mixtures with air

upon intense heating.[6] It should be stored away from incompatible materials such as

bases, amines, and strong oxidizing agents.[4]
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Caption: Key reactivity pathways of 3-Ethoxybenzene-1-sulfonyl chloride.

Experimental Protocols
While specific experimental reports detailing the characterization of 3-Ethoxybenzene-1-
sulfonyl chloride are scarce, standard organic chemistry laboratory procedures are applicable

for determining its key physicochemical properties.

Synthesis via Diazotization of 3-Ethoxyaniline
A common route for the synthesis of aryl sulfonyl chlorides involves the diazotization of the

corresponding aniline followed by a copper-catalyzed reaction with sulfur dioxide and a chloride

source (Sandmeyer-type reaction).

Diazotization: 3-Ethoxyaniline is dissolved in a cooled, aqueous solution of a strong acid

(e.g., HCl). A chilled aqueous solution of sodium nitrite is added dropwise while maintaining

the temperature below 5 °C.

Sulfonylation: The resulting diazonium salt solution is then added slowly to a pre-saturated

solution of sulfur dioxide in a suitable solvent (e.g., acetic acid) containing a copper(I) or

copper(II) chloride catalyst.

Workup: The reaction is typically quenched by pouring it into ice water, leading to the

precipitation or separation of the crude sulfonyl chloride.

Purification: The product is extracted with an organic solvent (e.g., diethyl ether or

dichloromethane), washed with water and brine, dried over an anhydrous salt (e.g., MgSO₄),

and concentrated under reduced pressure. Final purification can be achieved by vacuum

distillation or chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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